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Compound of Interest

Compound Name: PF-1163B

Cat. No.: B15563497 Get Quote

Researchers and laboratory personnel must handle the disposal of chemical compounds with

the utmost care to ensure personal safety and environmental protection. While a specific

Safety Data Sheet (SDS) for PF-1163B is not readily available in the public domain, this

document provides essential guidance on the proper disposal procedures for this and similar

research-grade compounds, based on general laboratory safety principles and regulatory

standards.

I. Pre-Disposal Considerations and Chemical
Properties
Before initiating any disposal protocol, it is crucial to understand the known properties of PF-
1163B. This antifungal antibiotic, derived from Penicillium sp., is classified as a depsipeptide.[1]

While comprehensive toxicological and environmental fate data are limited, its classification as

a bioactive compound necessitates cautious handling and disposal.

Table 1: Summary of Known PF-1163B Properties
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Property Value Source

Chemical Class Depsipeptide Antifungal [1]

CAS Number 258871-60-2 [2]

Molecular Formula C27H43NO5 [2]

Solubility
Soluble in DMF, DMSO,

Ethanol, Methanol
[1]

Storage Refer to Certificate of Analysis [2]

II. Personal Protective Equipment (PPE) and Safety
Measures
When handling PF-1163B for disposal, all personnel must adhere to standard laboratory safety

protocols and wear appropriate Personal Protective Equipment (PPE).

Table 2: Recommended Personal Protective Equipment

PPE Specification

Gloves
Nitrile or neoprene gloves should be worn to

prevent skin contact.

Eye Protection
Safety glasses or goggles are mandatory to

protect against splashes.

Lab Coat
A standard laboratory coat should be worn to

protect clothing and skin.

Respiratory Protection

If handling powders or creating aerosols, a

NIOSH/MSHA approved respirator may be

necessary.

III. Step-by-Step Disposal Protocol
In the absence of a specific SDS for PF-1163B, a conservative approach to disposal is

required. The following steps outline a general procedure that aligns with standard practices for
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research chemicals.

Consult Institutional and Local Regulations: Before proceeding, consult your institution's

Environmental Health and Safety (EHS) office and review local, state, and federal

regulations regarding chemical waste disposal.[3]

Waste Segregation: Do not mix PF-1163B waste with other chemical waste streams unless

explicitly permitted by your EHS office. It should be collected in a dedicated, properly labeled

waste container.

Container Labeling: The waste container must be clearly labeled with the full chemical name

("PF-1163B"), the quantity of waste, and any known hazard information.

Waste Manifest: Maintain a log of the waste generated, including the date and amount of PF-
1163B added to the container.

Secure Storage: Store the waste container in a designated, secure area away from

incompatible materials.

Arrange for Professional Disposal: Contact your institution's EHS office or a licensed

chemical waste disposal contractor to arrange for the pickup and proper disposal of the PF-
1163B waste.

IV. Spill Management
In the event of a spill, the following procedures should be followed:

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Don Appropriate PPE: Before cleaning the spill, ensure you are wearing the recommended

PPE.

Contain the Spill: For liquid spills, use an absorbent material (e.g., vermiculite, sand, or a

commercial absorbent pad) to contain the spill. For solid spills, carefully sweep or scoop the

material to avoid generating dust.
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Clean the Area: Once the bulk of the spill is collected, decontaminate the area with an

appropriate solvent or cleaning solution, as recommended by your institution's safety

protocols.

Dispose of Spill Debris: All contaminated materials, including absorbent pads and cleaning

supplies, must be collected and disposed of as hazardous waste.

V. Diagrams
The following diagrams illustrate the logical workflow for the disposal of research chemicals

and a general signaling pathway for considering environmental impact.

Caption: A logical workflow for the proper disposal of research chemicals.

Caption: A diagram illustrating considerations for environmental impact in chemical disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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